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Compound of Interest

Compound Name:
1-(Aminomethyl)cyclopentanol

hydrochloride

Cat. No.: B1288592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core physicochemical properties of

1-(Aminomethyl)cyclopentanol hydrochloride, a key building block in synthetic chemistry

and pharmaceutical development. The data presented herein is compiled from verified

chemical databases.

Quantitative Data Summary
The fundamental molecular properties of 1-(Aminomethyl)cyclopentanol hydrochloride are

summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C₆H₁₄ClNO

Molecular Weight 151.63 g/mol [1][2][3][4]

CAS Number 76066-27-8[1][2][5]

Chemical Structure and Formula
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The molecular formula for 1-(Aminomethyl)cyclopentanol hydrochloride is C₆H₁₄ClNO.[1][2]

[3] This indicates that each molecule is composed of six carbon atoms, fourteen hydrogen

atoms, one chlorine atom, one nitrogen atom, and one oxygen atom. The hydrochloride salt

form enhances the compound's stability and solubility in aqueous solutions, a desirable

characteristic for many research and development applications. The base compound, 1-

(Aminomethyl)cyclopentanol, has a molecular formula of C₆H₁₃NO and a molecular weight of

approximately 115.17 g/mol .[6][7][8]

Disclaimer: This document is intended for informational purposes for a technical audience. It

does not include experimental protocols or signaling pathways as they are not applicable to the

determination of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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